A new soft dielectric silicone elastomer matrix with high mechanical integrity and low losses†
RSC Advances Pub Date: 2015-01-07 DOI: 10.1039/C4RA13511C
Abstract
Though dielectric elastomers (DEs) have many favourable properties, the issue of high driving voltages limits the commercial viability of the technology. Driving voltage can be lowered by decreasing the Young's modulus and increasing the dielectric permittivity of silicone elastomers. A decrease in Young's modulus, however, is often accompanied by the loss of mechanical stability and thereby the lifetime of the DE. A new soft elastomer matrix, with no loss of mechanical stability and high dielectric permittivity, was prepared through the use of alkyl chloride-functional siloxane copolymers. Furthermore, the increase in dielectric permittivity (43%) was obtained without compromising other important properties of DEs such as viscous and dielectric losses as well as electrical breakdown strength.
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